Cas no 2228401-97-4 (methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate
• CAS No: 2228401-97-4
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6052468
• PubChem ID: 165733922
• Update Time: 2025-11-07

methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate
• 2228401-97-4
• methyl 3-{bicyclo[2.2.1]heptan-2-yl}-2-hydroxy-3-methylbutanoate
• EN300-1750626

• Inchi： 1S/C13H22O3/c1-13(2,11(14)12(15)16-3)10-7-8-4-5-9(10)6-8/h8-11,14H,4-7H2,1-3H3
• InChI Key： NTVWCVCCWDZVDX-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1CC2CCC1C2

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate

Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate (CAS No: 2228401-97-4)

Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate, identified by its CAS number 2228401-97-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its intricate cyclic structure and functional groups, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in ongoing chemical investigations.

The structural framework of Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate consists of a bicyclic system, specifically a bicyclo[2.2.1]heptane moiety, which is a common scaffold in natural products and pharmacologically active compounds. The presence of this bicyclic structure imparts unique steric and electronic properties to the molecule, making it a valuable building block for the development of more complex chemical entities.

The hydroxyl and ester functional groups in Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate contribute to its reactivity and versatility in synthetic chemistry. These groups can participate in various chemical reactions, including esterification, hydrolysis, and oxidation, allowing for the modification and diversification of the molecule's structure. Such reactivity makes it a promising candidate for use in drug discovery and the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of bicyclic compounds due to their prevalence in biologically active natural products. The bicyclo[2.2.1]heptane core is particularly noteworthy for its occurrence in molecules such as camphor and pinene, which are known for their pharmacological properties. Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate leverages these structural features, offering a synthetic route to derivatives that may exhibit similar biological activities.

One of the most compelling aspects of Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate is its potential as a precursor for the synthesis of more complex molecules. Researchers have utilized similar scaffolds to develop compounds with anti-inflammatory, antimicrobial, and anticancer properties. The unique stereochemistry provided by the bicyclic system allows for fine-tuned interactions with biological targets, which is crucial for achieving high efficacy and selectivity in drug design.

The synthesis of Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the construction of the bicyclic core through ring-closing reactions or cyclization techniques. Subsequent functionalization steps introduce the hydroxyl and ester groups, which are critical for the molecule's biological activity.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate. Catalytic processes and asymmetric synthesis techniques have been particularly useful in achieving high yields and enantiopurity, which are essential for pharmaceutical applications. These improvements have made it possible to explore the compound's potential in preclinical studies with greater confidence.

The biological activity of Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate has been investigated in several contexts. Initial studies have suggested that derivatives of this compound may exhibit modulatory effects on various biological pathways. For instance, modifications to the hydroxyl group have been shown to influence interactions with enzymes and receptors, potentially leading to therapeutic benefits.

In conclusion, Methyl 3-{bicyclo2.2.1heptan-2-yl}-2-hydroxy-3-methylbutanoate (CAS No: 2228401-97-4) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features, coupled with its reactivity and potential biological activity, make it a valuable compound for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.